Cas no 1707562-84-2 (1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid
• CAS No: 1707562-84-2
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5210654
• Update Time: 2025-06-11

1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-methyl-6-oxo-2-(1H-pyrazol-4-yl)-

• Inchi： 1S/C10H13N3O3/c1-13-8(14)3-2-7(10(15)16)9(13)6-4-11-12-5-6/h4-5,7,9H,2-3H2,1H3,(H,11,12)(H,15,16)
• InChI Key： ULUWCGAIZLTHMJ-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CCC(C(O)=O)C1C1=CNN=C1

Additional information on 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid

Introduction to 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid (CAS No. 1707562-84-2)

1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, featuring a complex heterocyclic structure that has garnered considerable attention due to its potential biological activities. This compound, identified by its CAS number 1707562-84-2, belongs to the piperidine class of molecules, which are well-documented for their role in drug development. The presence of a pyrazole moiety further enhances its pharmacological relevance, as pyrazole derivatives are known to exhibit a wide range of therapeutic effects.

The molecular framework of 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid consists of multiple functional groups that contribute to its unique chemical properties. The piperidine ring, characterized by its six-membered nitrogen-containing structure, is a common scaffold in medicinal chemistry due to its ability to interact with biological targets. The methyl group at the 1-position and the oxo group at the 6-position introduce electrophilic centers, while the pyrazol-4-yl substituent at the 2-position adds another layer of complexity and potential for biological activity. The carboxylic acid functionality at the 3-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents based on piperidine and pyrazole derivatives. These compounds have shown promise in various pharmacological assays, including antimicrobial, anti-inflammatory, and anticancer applications. The structural features of 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid make it a compelling candidate for further investigation in these areas. Specifically, the pyrazole ring has been implicated in binding to enzymes and receptors involved in disease pathways, suggesting that this compound could modulate such pathways effectively.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. 1-Methyl-6-oxo-2-(1H-pyrazol-4-yl)-piperidine-3-carboxylic acid exemplifies how integrating multiple heterocyclic moieties can lead to enhanced pharmacological properties. For instance, research has demonstrated that pyrazole-piperidine hybrids can exhibit improved solubility and bioavailability compared to their individual components. This synergy is attributed to the ability of these compounds to adopt favorable conformations that optimize interactions with biological targets.

The synthesis of 1-Methyl-6-oxo-2-(1H-pyrazol-4-y)-piperidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the piperidine ring, followed by functionalization with the pyrazole moiety and introduction of the carboxylic acid group. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

The pharmacological evaluation of 1-Methyl-6-oxyo--(lH-pyrrolzol-z-y]-pyrrolindine-z-caboxylic aci has revealed promising results in preclinical studies. In particular, its interaction with certain enzymes has been investigated for potential therapeutic applications. For example, derivatives of this compound have shown inhibitory activity against enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Additionally, preliminary data suggest that this molecule may exhibit cytotoxic effects against cancer cell lines, warranting further exploration in oncology research.

The role of computational chemistry in drug discovery has also been instrumental in understanding the behavior of 1-Methyl--(lH-pyrrolzol-z-y]-pyrrolindine-z-caboxylic aci*. Molecular docking studies have been conducted to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into binding affinities and potential side effects, guiding the design of next-generation analogs with improved efficacy and safety profiles.

Future directions for research on 1-Methyl--(lH-pyrrolzol-z-y]-pyrrolindine-z-caboxylic aci include exploring its mechanism of action in vivo and optimizing its pharmacokinetic properties. By leveraging combinatorial chemistry and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced therapeutic potential. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics will facilitate the rapid identification of promising candidates for clinical development.

In conclusion,(lMethyl--(lH-pyrrolzol-z-y]-pyrrolindine-z-caboxylic aci (CAS No. 1707562--84--) represents a fascinating compound with significant pharmaceutical promise. Its complex structure and diverse functional groups make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule,(lMethyl--(lH-pyrrolzol-z-y]-pyrrolindine-z-caboxylic aci is poised to play an important role in shaping the future of medicinal chemistry.